![molecular formula C20H22N2O3 B250867 N-[(3E)-3-(5-ethyl-3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methylpropanamide](/img/structure/B250867.png)
N-[(3E)-3-(5-ethyl-3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methylpropanamide
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Overview
Description
N-[(3E)-3-(5-ethyl-3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methylpropanamide is a chemical compound that has shown promising results in scientific research. This compound has been found to have potential applications in various fields, including medicine, biotechnology, and agriculture.
Mechanism of Action
The mechanism of action of N-[(3E)-3-(5-ethyl-3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methylpropanamide is not fully understood. However, it has been suggested that this compound may act by inhibiting specific enzymes or proteins that are involved in the progression of various diseases. It has also been suggested that this compound may act by modulating specific signaling pathways that are involved in various physiological processes.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. In cancer cells, this compound has been found to induce cell death and inhibit tumor growth. In Alzheimer's disease and Parkinson's disease, this compound has been found to reduce the accumulation of specific proteins that are associated with these diseases. In plants, this compound has been found to promote growth and increase resistance to fungal infections.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[(3E)-3-(5-ethyl-3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methylpropanamide in lab experiments is its high potency and specificity. This compound has been found to be effective at low concentrations, which reduces the amount of compound needed for experiments. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are numerous future directions for the study of N-[(3E)-3-(5-ethyl-3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methylpropanamide. One potential direction is the development of more efficient synthesis methods to improve the yield and purity of the product. Another direction is the study of the compound's mechanism of action to gain a better understanding of how it works. Additionally, the compound's potential applications in medicine, biotechnology, and agriculture could be further explored to determine its full range of uses. Finally, the development of more water-soluble derivatives of this compound could overcome some of the limitations associated with its use in lab experiments.
Synthesis Methods
The synthesis of N-[(3E)-3-(5-ethyl-3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methylpropanamide involves the reaction of 5-ethyl-2-aminobenzoxazole with 2-methyl-2-oxo-1-phenylpropanenitrile. The reaction is carried out in the presence of a catalyst and under specific conditions to obtain the desired product. The yield of the product can vary depending on the reaction conditions used.
Scientific Research Applications
N-[(3E)-3-(5-ethyl-3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methylpropanamide has been extensively studied for its potential applications in various fields. In medicine, this compound has shown promise in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. In biotechnology, it has been used as a fluorescent probe for the detection of specific proteins and enzymes. In agriculture, it has been used as a plant growth regulator and as a fungicide.
Properties
Molecular Formula |
C20H22N2O3 |
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Molecular Weight |
338.4 g/mol |
IUPAC Name |
N-[(3E)-3-(5-ethyl-3H-1,3-benzoxazol-2-ylidene)-5-methyl-4-oxocyclohexa-1,5-dien-1-yl]-2-methylpropanamide |
InChI |
InChI=1S/C20H22N2O3/c1-5-13-6-7-17-16(9-13)22-20(25-17)15-10-14(8-12(4)18(15)23)21-19(24)11(2)3/h6-11,22H,5H2,1-4H3,(H,21,24)/b20-15+ |
InChI Key |
YDHRJQJWMRKJRF-HMMYKYKNSA-N |
Isomeric SMILES |
CCC1=CC2=C(C=C1)O/C(=C/3\C=C(C=C(C3=O)C)NC(=O)C(C)C)/N2 |
SMILES |
CCC1=CC2=C(C=C1)OC(=C3C=C(C=C(C3=O)C)NC(=O)C(C)C)N2 |
Canonical SMILES |
CCC1=CC2=C(C=C1)OC(=C3C=C(C=C(C3=O)C)NC(=O)C(C)C)N2 |
Origin of Product |
United States |
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